2-(methylthio)-N-1-naphthylbenzamide

• IUPAC Name: 2-methylsulfanyl-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C18H15NOS/c1-21-17-12-5-4-10-15(17)18(20)19-16-11-6-8-13-7-2-3-9-14(13)16/h2-12H,1H3,(H,19,20)
• InChI Key: UWZZYYXSZNIPNG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H15NOS
• Molecular Weight: 293.4 g/mol

Description

2-(methylthio)-N-1-naphthylbenzamide, commonly known as MNBA, is a synthetic compound used in scientific research. It belongs to the class of benzamides and is structurally similar to the anti-psychotic drug, sulpiride. MNBA has been shown to have potential applications in the field of neuroscience due to its ability to interact with dopamine receptors in the brain.

Mechanism of Action

MNBA acts as a dopamine receptor antagonist, meaning it blocks the activity of dopamine at the D2 receptor. This results in a decrease in dopamine release and a subsequent decrease in the activation of downstream signaling pathways. MNBA has been shown to have a high affinity for the D2 receptor, making it a useful tool for studying dopamine signaling in the brain.
Biochemical and Physiological Effects
MNBA has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that MNBA can inhibit the binding of dopamine to the D2 receptor, resulting in a decrease in downstream signaling. In vivo studies have shown that MNBA can decrease the release of dopamine in the brain, leading to a decrease in locomotor activity and other behavioral changes.

Advantages and Limitations for Lab Experiments

One advantage of using MNBA in lab experiments is its high affinity for the D2 receptor, making it a useful tool for studying dopamine signaling in the brain. However, one limitation of using MNBA is its potential off-target effects, as it may interact with other receptors in addition to the D2 receptor. Additionally, MNBA has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research involving MNBA. One area of interest is the role of dopamine signaling in addiction and substance abuse, as MNBA has been shown to decrease the release of dopamine in the brain. Another area of interest is the potential therapeutic applications of MNBA, particularly in the treatment of psychiatric disorders such as schizophrenia and addiction. Finally, further studies are needed to fully understand the mechanism of action of MNBA and its potential off-target effects.

Synthesis Methods

MNBA can be synthesized using a multi-step process starting with 1-naphthylamine. The first step involves the conversion of 1-naphthylamine to 1-naphthylisothiocyanate using thiophosgene. The resulting isothiocyanate is then reacted with methyl mercaptan to form 2-(methylthio)-1-naphthyl isothiocyanate. This intermediate is then reacted with benzoyl chloride to form MNBA.

Scientific Research Applications

MNBA has been used in scientific research to study the dopamine receptors in the brain. Specifically, it has been shown to interact with the D2 dopamine receptor, which is involved in the regulation of dopamine levels in the brain. MNBA has also been used to study the effects of dopamine on behavior, cognition, and addiction.